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Compound of Interest

Compound Name: Benzofuran

Cat. No.: B130515

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
benzofuran, a heterocyclic compound integral to numerous natural products and synthetic
pharmaceuticals.[1][2] The document summarizes key quantitative data, outlines its chemical
reactivity, and presents representative experimental protocols for its functionalization.

Core Physical and Spectroscopic Properties

Benzofuran, also known as coumarone, is a colorless to pale yellow oily liquid with a distinct
aromatic odor.[3][4][5] It is a volatile compound, naturally present in coal tar, and serves as the
parent structure for many complex derivatives, such as the naturally occurring psoralen.[1][6]
Benzofuran is insoluble in water but miscible with many organic solvents, including benzene,
petroleum ether, ethanol, and ether.[2][3][7] It has a tendency to slowly polymerize upon
standing, a process accelerated by strong acids like H2SOa.[4][5]

Table 1: Physical and Spectroscopic Properties of Benzofuran
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Property Value References

Molecular Formula CsHeO [1]8]

Molar Mass 118.13 - 118.14 g/mol [1][7]
Colorless to pale yellow oily

Appearance o [31[4][5]
liquid

Odor Aromatic, sweet-smelling [3114]

Melting Point <-18 °C (0 °F; 255 K) [L][71[9][10]

- _ 173-175 °C (343-345 °F; 446-

Boiling Point [11[41[71[°]
448 K)

Density 1.072 - 1.095 g/mL at 20-25 °C  [3][4]

Refractive Index (n2°/D) 1.566 - 1.568 [6][10]

Solubility

Insoluble in water; miscible

with ethanol, ether, benzene

[2131(7]

LogP (Octanol/Water)

2.67

[3]7]

UV Absorption (Amax)

245, 275, 282 nm

[4]

Chemical Structure and Reactivity

Benzofuran is an aromatic heterocyclic compound consisting of a benzene ring fused to a

furan ring.[1][5] This fusion confers aromatic stability, making it more stable than furan alone.

[11] The molecule's reactivity is governed by the interplay between the electron-rich furan ring

and the fused benzene ring.

The frontier orbital theory suggests that the C2 and C3 atoms of the furan moiety are the most

reactive sites.[12] Electrophilic substitution reactions predominantly occur at the 2-position, as

this leads to a more stable carbocation intermediate where the positive charge can be

delocalized without disrupting the benzene ring's aromaticity.[11][13]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://en.wikipedia.org/wiki/Benzofuran
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8853413.aspx
https://en.wikipedia.org/wiki/Benzofuran
https://www.ncbi.nlm.nih.gov/books/NBK594123/table/ch3.tab2/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzofuran
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8853413.htm
https://grokipedia.com/page/Benzofuran
https://pubchem.ncbi.nlm.nih.gov/compound/Benzofuran
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8853413.htm
https://en.wikipedia.org/wiki/Benzofuran
https://www.ncbi.nlm.nih.gov/books/NBK594123/table/ch3.tab2/
https://m.chemicalbook.com/ProductChemicalPropertiesCB8853413_EN.htm
https://www.chemsynthesis.com/base/chemical-structure-16016.html
https://en.wikipedia.org/wiki/Benzofuran
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8853413.htm
https://www.ncbi.nlm.nih.gov/books/NBK594123/table/ch3.tab2/
https://m.chemicalbook.com/ProductChemicalPropertiesCB8853413_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzofuran
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8853413.htm
https://www.thegoodscentscompany.com/data/rw1161131.html
https://www.chemsynthesis.com/base/chemical-structure-16016.html
https://www.ijsdr.org/papers/IJSDR2305201.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzofuran
https://www.ncbi.nlm.nih.gov/books/NBK594123/table/ch3.tab2/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzofuran
https://www.ncbi.nlm.nih.gov/books/NBK594123/table/ch3.tab2/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8853413.htm
https://www.benchchem.com/product/b130515?utm_src=pdf-body
https://en.wikipedia.org/wiki/Benzofuran
https://grokipedia.com/page/Benzofuran
https://www.slideshare.net/slideshow/22723lec7ppt/256424983
https://www.researchgate.net/publication/265515022_Reactivity_of_Benzofuran_Derivatives
https://www.slideshare.net/slideshow/22723lec7ppt/256424983
https://m.youtube.com/watch?v=0dEsUDcdjY4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Electrophilic Substitution

2-Substituted Benzofuran
(e.g., Halogenation, Acylation)

Cycloaddition

[2+2] Adducts
(Diels-Alder type)

Dienophile

Benzofuran Core

Metal Catalyst / Reductant

Ring Opening

ortho-Functionalized Phenols
(via Ni, Cu, Li catalysis)
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Dissolve Benzofuran
in CHCIs at 0°C

Add Br2 solution
dropwise

i

Stir at 0°C
for 1-2 hours

Monitor via TLC

Reaction Complete

Quench with
Naz2S20s3 (aq)

;

Wash with
NaHCO:s (aq)

:

Separate & Dry
Organic Layer

:

Evaporate & Purify
(Chromatography)

;

Isolated Product:

2/3-Bromobenzofuran

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b130515?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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